1-ethyl-6-methoxy-1H-indole
Description
1-Ethyl-6-methoxy-1H-indole is a substituted indole derivative characterized by an ethyl group at the 1-position and a methoxy group at the 6-position of the indole ring (Figure 1). Its molecular formula is C₁₁H₁₃NO, with a molecular weight of 175.23 g/mol. The methoxy group at position 6 enhances electron density in the aromatic system, while the ethyl group at position 1 influences steric and lipophilic properties. This compound is primarily utilized as a synthetic intermediate in pharmaceuticals, particularly for developing kinase inhibitors and cannabinoid receptor ligands .
Properties
Molecular Formula |
C11H13NO |
|---|---|
Molecular Weight |
175.23 g/mol |
IUPAC Name |
1-ethyl-6-methoxyindole |
InChI |
InChI=1S/C11H13NO/c1-3-12-7-6-9-4-5-10(13-2)8-11(9)12/h4-8H,3H2,1-2H3 |
InChI Key |
JGLWQNDQXFMSNX-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C=CC2=C1C=C(C=C2)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Challenges
- Contradictions : While ethyl groups improve pharmacokinetics, they may reduce target engagement compared to smaller substituents (e.g., methyl) in kinase inhibitors .
- Safety : 6-Methoxyindoles generally exhibit low acute toxicity (LD₅₀ >500 mg/kg in rodents), but ethyl derivatives require further metabolic studies .
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